nona-3,5-dien-2-one
Overview
Description
Nona-3,5-dien-2-one is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of nona-3,5-dien-2-one can be achieved through a multi-step process involving the oxidation of a starting material to form the desired compound.", "Starting Materials": [ "1,5-cyclooctadiene", "m-chloroperoxybenzoic acid (MCPBA)", "sodium hydroxide (NaOH)", "sodium sulfate (Na2SO4)", "dichloromethane (CH2Cl2)", "ethyl acetate (EtOAc)", "magnesium sulfate (MgSO4)", "hexanes" ], "Reaction": [ "1. The starting material, 1,5-cyclooctadiene, is reacted with MCPBA in CH2Cl2 to form the epoxide intermediate.", "2. The epoxide intermediate is then treated with NaOH to form the diol intermediate.", "3. The diol intermediate is then dehydrated using Na2SO4 to form the desired product, nona-3,5-dien-2-one.", "4. The product is then extracted using EtOAc and purified using MgSO4 and hexanes." ] } | |
CAS No. |
41628-40-4 |
Molecular Formula |
C9H14O |
Molecular Weight |
138.21 g/mol |
IUPAC Name |
(3E,5E)-nona-3,5-dien-2-one |
InChI |
InChI=1S/C9H14O/c1-3-4-5-6-7-8-9(2)10/h5-8H,3-4H2,1-2H3/b6-5+,8-7+ |
InChI Key |
JETNPTUJXPNCAS-BSWSSELBSA-N |
Isomeric SMILES |
CCC/C=C/C=C/C(=O)C |
Canonical SMILES |
CCCC=CC=CC(=O)C |
Purity |
95 |
Origin of Product |
United States |
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